- N-Acylation during Glidobactin Biosynthesis by the Tridomain Nonribosomal Peptide Synthetase Module GlbF, Chemistry & Biology (Cambridge, 2010, 17(10), 1077-1083
Cas no 6244-92-4 (Lauroyl coenzyme A)
Lauroyl coenzyme A structure
Product Name:Lauroyl coenzyme A
CAS No:6244-92-4
MF:C33H58N7O17P3S
MW:949.83661031723
CID:505055
PubChem ID:165436
Update Time:2025-04-19
Lauroyl coenzyme A Chemical and Physical Properties
Names and Identifiers
-
- Coenzyme A,S-dodecanoate
- Lauroyl Coenzyme A, Free acid
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
- Coenzyme A, lauroyl-
- Dodecanoyl-coa
- Lauroyl-coenzyme A
- S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} dodecanethioate (non-preferred name)
- Lauryl-CoA
- Lauryl coenzyme A
- Lauroyl-CoA
- Lauroyl coenzyme A
- Dodecanoyl-coenzyme A
- Dodecanoyl-CoA
- Dodecanethioic acid, S-ester with coenzyme A
- Coenzyme A, S-laurate (7CI,8CI)
- Coenzyme A, S-dodecanoate
- {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-({[({[(3R)-3-[(2-{[2-(dodecanoylsulfanyl)ethyl]carbamoyl}ethyl)carbamoyl]-3-hydroxy-2,2-dimethylpropoxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}methyl)-4-hydroxyoxolan-3-yl]oxy}phosphonic acid
- 12:0, lauroyl-CoA
- LMFA07050340
- SCHEMBL187868
- Dodecanoyl-coenzyme A
- Coenzyme A, S-laurate
- 6244-92-4
- AKOS040752444
- MCC8366
- C12:0-CoA
- S-(2-(3-((R)-4-(((S)-(((R)-(((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl) dodecanethioate
- 3'-phosphoadenosine 5'-(3-{(3R)-4-[(3-{[2-(dodecanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)
- DB03264
- DODECYL-COA
- C01832
- Q27098076
- Coenzyme A, S-dodecanoate (9CI)
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] dodecanethioate
- CHEBI:15521
- Lauroyl coenzyme A
- Dodecanoyl-CoA; (Acyl-CoA); [M+H]+;
- Lauryl coenzyme A
- C33-H58-N7-O17-P3-S
- Dodecanethioic acid, S-ester with coenzyme A
- 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxododecyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-beta-D-rib
- DTXSID10211483
- YMCXGHLSVALICC-GMHMEAMDSA-N
- Lauryl-CoA
- Lauroyl-CoA
- NS00073114
- S-{(9R,13S,15R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} dodecanethioate (non-preferred name)
-
- Inchi: 1S/C33H58N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-24(42)61-17-16-35-23(41)14-15-36-31(45)28(44)33(2,3)19-54-60(51,52)57-59(49,50)53-18-22-27(56-58(46,47)48)26(43)32(55-22)40-21-39-25-29(34)37-20-38-30(25)40/h20-22,26-28,32,43-44H,4-19H2,1-3H3,(H,35,41)(H,36,45)(H,49,50)(H,51,52)(H2,34,37,38)(H2,46,47,48)/t22-,26-,27-,28+,32-/m1/s1
- InChI Key: YMCXGHLSVALICC-GMHMEAMDSA-N
- SMILES: S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(CCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 967.2932
- Monoisotopic Mass: 949.28227557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 61
- Rotatable Bond Count: 30
- Complexity: 1550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 389Ų
Experimental Properties
- PSA: 395.13
Lauroyl coenzyme A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L211530-5mg |
Lauroyl coenzyme A |
6244-92-4 | 5mg |
$ 405.00 | 2022-06-04 | ||
| TRC | L211530-10mg |
Lauroyl coenzyme A |
6244-92-4 | 10mg |
$ 670.00 | 2022-06-04 | ||
| TRC | L211530-25mg |
Lauroyl coenzyme A |
6244-92-4 | 25mg |
$ 1340.00 | 2022-06-04 | ||
| A2B Chem LLC | AG77068-5mg |
Lauroyl coenzyme a |
6244-92-4 | ≥ 94 % (TLC) | 5mg |
$308.00 | 2024-04-19 | |
| A2B Chem LLC | AG77068-25mg |
Lauroyl coenzyme a |
6244-92-4 | ≥ 94 % (TLC) | 25mg |
$707.00 | 2024-04-19 |
Lauroyl coenzyme A Production Method
Production Method 1
Reaction Conditions
1.1S:CH2Cl2, rt; overnight, rt
2.1R:LiOH, S:H2O, S:MeOH, rt; 1 h, rt → 50°C
2.2R:HCl, S:H2O, acidify
2.3R:Et3N, R:ClCO2Et, S:THF, 30 min, rt
2.4R:KHCO3, S:H2O, S:THF, 12 h, rt
2.1R:LiOH, S:H2O, S:MeOH, rt; 1 h, rt → 50°C
2.2R:HCl, S:H2O, acidify
2.3R:Et3N, R:ClCO2Et, S:THF, 30 min, rt
2.4R:KHCO3, S:H2O, S:THF, 12 h, rt
Reference
Production Method 2
Reaction Conditions
1.1
Reference
- Effect of carbon chain length in acyl coenzyme A on the efficiency of enzymatic transformation of okadaic acid to 7-O-acyl okadaic acid, Bioorganic & Medicinal Chemistry Letters, 2016, 26(13), 2992-2996
Production Method 3
Reaction Conditions
1.1R:Et3N, S:CH2Cl2, 30 min, rt; rt → 4°C
1.2R:ClCO2Et, 2 h, 4°C
1.3R:KHCO3, S:H2O, S:DMF, 10 min, rt, pH 7.4
1.4R:HCO2H, pH 3-4
2.1R:C:77649-64-0
1.2R:ClCO2Et, 2 h, 4°C
1.3R:KHCO3, S:H2O, S:DMF, 10 min, rt, pH 7.4
1.4R:HCO2H, pH 3-4
2.1R:C:77649-64-0
Reference
- Biochemical and Structural Characterization of the trans-Enoyl-CoA Reductase from Treponema denticola, Biochemistry, 2012, 51(34), 6827-6837
Production Method 4
Reaction Conditions
1.1
2.1R:Tris buffer, S:H2O, S:THF, pH 8.7
3.1R:Coenzyme II, reduced, R:C:331767-07-8, S:H2O, 25°C, pH 7
2.1R:Tris buffer, S:H2O, S:THF, pH 8.7
3.1R:Coenzyme II, reduced, R:C:331767-07-8, S:H2O, 25°C, pH 7
Reference
- Rv3389C from Mycobacterium tuberculosis, a member of the (R)-specific hydratase/dehydratase family, Biochimica et Biophysica Acta, 2007, 1774(2), 303-311
Production Method 5
Reaction Conditions
1.1R:MgCl2, R:R:C:9013-18-7, S:H2O
1.2R:AcOH, S:H2O, 15 min
1.330°C
1.4pH 7.5
1.5
1.2R:AcOH, S:H2O, 15 min
1.330°C
1.4pH 7.5
1.5
Reference
- Promiscuous Fatty Acyl CoA Ligases Produce Acyl-CoA and Acyl-SNAC Precursors for Polyketide Biosynthesis, Journal of the American Chemical Society, 2005, 127(26), 9388-9389
Lauroyl coenzyme A Raw materials
- Coenzyme A, trisodium salt (9CI)
- Decanal
- Lauric acid
- Methyl 3-Oxododecanoate
- (Carbomethoxymethylene)triphenylphosphorane
- (2E)-2-Dodecenoic Acid
- Coenzyme A Trilithium Salt
- Coenzyme A
Lauroyl coenzyme A Preparation Products
Lauroyl coenzyme A Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
6244-92-4 (Lauroyl coenzyme A) Related Products
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- 85-61-0(Coenzyme A)
- 188824-37-5(Coenzyme A,S-(9Z)-9-octadecenoate, monolithium salt (9CI))
- 1264-52-4(Octanoyl Coenzyme A)
- 1763-10-6(Coenzyme A, S-hexadecanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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